Cas no 3150-13-8 (methyl2,3-anhydro-beta-d-ribopyranoside)

• Product Name: methyl2,3-anhydro-beta-d-ribopyranoside
• CAS No: 3150-13-8
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 916543
• PubChem ID: 11332543
• Update Time: 2025-06-08

methyl2,3-anhydro-beta-d-ribopyranoside Chemical and Physical Properties

Names and Identifiers

• methyl2,3-anhydro-beta-d-ribopyranoside
• anhydro-2,3-β-D-ribopyranoside de methyle
• methyl 2,3-anhydro-beta-d-ribopyranoside
• GEO-04696
• 3150-13-8
• SCHEMBL7153480

• Inchi： 1S/C6H10O4/c1-8-6-5-4(10-5)3(7)2-9-6/h3-7H,2H2,1H3/t3-,4-,5-,6-/m1/s1
• InChI Key： DISULGQOMPTDEN-KVTDHHQDSA-N
• SMILES： O1[C@H]2[C@H](OC)OC[C@H]([C@@H]12)O

Computed Properties

• Exact Mass: 146.05790880g/mol
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl2,3-anhydro-beta-d-ribopyranoside

Comprehensive Overview of Methyl 2,3-Anhydro-beta-D-ribopyranoside (CAS No. 3150-13-8): Properties, Applications, and Research Insights

Methyl 2,3-anhydro-beta-D-ribopyranoside (CAS No. 3150-13-8) is a specialized carbohydrate derivative with significant relevance in synthetic organic chemistry and pharmaceutical research. This compound, characterized by its anhydrosugar structure, serves as a versatile intermediate for the synthesis of nucleoside analogs, glycomimetics, and other bioactive molecules. Its unique 2,3-anhydro ring configuration enables selective functionalization, making it a valuable tool for researchers exploring sugar-based therapeutics and glycosylation methodologies.

The growing interest in carbohydrate chemistry and glycoscience has propelled demand for compounds like methyl 2,3-anhydro-beta-D-ribopyranoside. Recent trends highlight its role in developing antiviral agents, particularly amid global health concerns, where nucleoside precursors are critical for drug discovery. Researchers frequently search for "synthetic routes for anhydro sugars" or "applications of ribopyranoside derivatives," reflecting its importance in addressing modern therapeutic challenges.

From a structural perspective, the beta-D-ribopyranoside scaffold offers stereochemical control for designing chiral catalysts and molecular probes. Its methyl glycoside moiety enhances stability, facilitating purification and handling in laboratory settings. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity, a topic frequently queried in academic forums.

Industrially, CAS 3150-13-8 is utilized in the production of flavor enhancers and biodegradable surfactants, aligning with sustainability goals. Environmental considerations have spurred innovations in green chemistry approaches for its synthesis, reducing reliance on hazardous reagents. This aligns with search trends like "eco-friendly synthesis of anhydro sugars" or "bio-based chemical intermediates."

Ongoing studies investigate its potential in glycoconjugate vaccines and targeted drug delivery systems. The compound's ability to mimic natural sugars while offering synthetic flexibility makes it indispensable for immunology research and bioconjugation strategies. Patent analyses reveal increasing filings involving ribopyranoside derivatives, particularly in oncology and infectious disease applications.

Quality standards for methyl 2,3-anhydro-beta-D-ribopyranoside are rigorously maintained, with suppliers providing detailed certificates of analysis (CoA). Storage recommendations typically suggest anhydrous conditions at low temperatures to preserve reactivity—a practical concern often raised in laboratory procurement discussions.

In conclusion, 3150-13-8 represents a critical building block bridging carbohydrate chemistry with cutting-edge therapeutic development. Its multifaceted applications continue to expand, driven by advancements in glycoengineering and demand for precision medicine solutions. Future research directions may explore its utility in RNA therapeutics and materials science, further solidifying its role in interdisciplinary innovation.